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Compound of Interest

Compound Name: Citric acid-d4-1

Cat. No.: B15138044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of citric acid-d4, a deuterated form of citric

acid. It details its molecular weight, its critical role as an internal standard in quantitative

metabolic analysis, and its applications in research and drug development. This document is

intended to serve as a comprehensive resource, offering both foundational data and detailed

experimental methodologies.

Core Data Presentation
The primary distinction between citric acid and its deuterated analogue, citric acid-d4, lies in

their molecular weights. This difference is fundamental to its application in mass spectrometry-

based quantification.

Compound Chemical Formula Molar Mass ( g/mol )

Citric Acid C₆H₈O₇ 192.12

Citric Acid-d4 C₆H₄D₄O₇ 196.15[1][2][3]
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Experimental Protocols: Quantification of Citric Acid
Cycle Intermediates
Citric acid-d4 is predominantly utilized as an internal standard in mass spectrometry (MS) for

the precise quantification of citric acid and other intermediates of the tricarboxylic acid (TCA)

cycle. Its chemical similarity to the endogenous analyte, coupled with its distinct mass, allows

for accurate correction of variations that can occur during sample preparation and analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol for Biological Samples
This protocol outlines a common method for the analysis of TCA cycle intermediates in

biological matrices such as plasma, urine, and tissue samples.

1. Sample Preparation:

Plasma: To 10 µL of a plasma sample, add 80 µL of 5% trichloroacetic acid and 10 µL of a

0.1 mg/mL solution of citric acid-d4 (internal standard). The mixture is vortexed for 30

seconds and incubated on ice for 5 minutes. Following this, the sample is centrifuged at

17,000 x g for 10 minutes at 4°C. The resulting supernatant is then transferred to an HPLC

vial for analysis.

Urine: Urine samples are first filtered. Subsequently, 10 µL of the filtered urine is mixed with

80 µL of 0.2% formic acid and 10 µL of a 0.1 mg/mL solution of citric acid-d4.

Tissue: Frozen tissue samples are ground into a powder before extraction with a suitable

solvent.

2. LC-MS/MS Analysis:

An Agilent 1200 series LC system coupled with a 6490 Triple Quadrupole MS mass

spectrometer (or a similar system) is typically used.

Chromatographic Separation: A C18 reversed-phase column is commonly employed to

separate the TCA cycle intermediates. The mobile phase often consists of a gradient of 0.2%

formic acid in water and an organic solvent.
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Mass Spectrometry Detection: The mass spectrometer is operated in multiple reaction

monitoring (MRM) mode to specifically detect and quantify the precursor and product ions of

the target analytes and the internal standard.

3. Quantification:

A five-point standard curve is generated using serial dilutions of a mixed standard solution of

the TCA cycle intermediates.

Citric acid-d4 is added to all standards and samples at a consistent final concentration (e.g.,

10 µg/mL).

Quantification is achieved by calculating the ratio of the peak area of each analyte to the

peak area of the citric acid-d4 internal standard.

Applications in Research and Drug Development
The accurate quantification of TCA cycle intermediates is crucial in various research and drug

development contexts.

Metabolic Flux Analysis: Citric acid-d4, along with other stable isotope tracers, is

instrumental in metabolic flux analysis. This technique allows researchers to trace the flow of

atoms through metabolic pathways, providing insights into cellular metabolism in both

healthy and diseased states.

Disease Research: Perturbations in the TCA cycle are implicated in numerous diseases,

including cancer and metabolic disorders. The use of citric acid-d4 as an internal standard

enables the reliable measurement of these metabolic changes, aiding in the understanding

of disease mechanisms and the identification of potential therapeutic targets.

Drug Development: In drug development, understanding the metabolic effects of a

compound is essential. The analytical methods described, which rely on internal standards

like citric acid-d4, are employed to assess how a drug candidate may alter cellular

metabolism. Furthermore, citric acid itself is widely used as a pharmaceutical excipient in

various formulations.

Visualizing the Experimental Workflow
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The following diagrams illustrate the key processes involved in a typical metabolomics

experiment utilizing citric acid-d4.
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Caption: Experimental workflow for metabolomic analysis using citric acid-d4.
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Caption: Role of citric acid-d4 in quantifying a key TCA cycle intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15138044/docs?utm_src=pdf-body-img#a-technical-guide-to-citric-acid-d4-molecular-weight-quantification-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The complete targeted profile of the organic acid intermediates of the citric acid cycle
using a single stable isotope dilution analysis, sodium borodeuteride reduction and selected
ion monitoring GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

2. Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid
Cycle Intermediates in a Range of Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]

3. Analysis of the citric acid cycle intermediates using gas chromatography-mass
spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to Citric Acid-d4: Molecular Weight,
Quantification, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138044/docs#a-technical-guide-to-citric-acid-d4-
molecular-weight-quantification-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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